molecular formula C14H18N2O5 B6248308 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-6-oxo-1,6-dihydropyridine-3-carboxylic acid CAS No. 2355218-15-2

1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Cat. No. B6248308
CAS RN: 2355218-15-2
M. Wt: 294.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a type of organic molecule that has been used in the development of PROTACs (Proteolysis-Targeting Chimeras) for targeted protein degradation . It contains a tert-butoxycarbonyl group, an azetidin-3-yl group, and a pyridine-3-carboxylic acid group .


Molecular Structure Analysis

The molecular structure of this compound includes a tert-butoxycarbonyl group, an azetidin-3-yl group, and a pyridine-3-carboxylic acid group . The InChI code for this compound is 1S/C13H20N2O5/c1-13(2,3)20-12(19)14-6-9(7-14)15-5-8(11(17)18)4-10(15)16/h8-9H,4-7H2,1-3H3,(H,17,18) .


Chemical Reactions Analysis

The compound is used as a rigid linker in PROTAC development for targeted protein degradation . The rigidity of the linker region may impact the 3D orientation of the degrader and thus ternary complex formation .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 284.31 . It is a powder at room temperature .

Mechanism of Action

The compound’s mechanism of action is likely related to its role in PROTACs. PROTACs work by recruiting an E3 ubiquitin ligase to a target protein, leading to the ubiquitination and subsequent degradation of the target protein .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

The compound’s use as a rigid linker in PROTAC development suggests potential applications in the field of targeted protein degradation . This could lead to the development of new therapeutics for diseases related to protein dysregulation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1-azetidin-3-ylpyridine-2,6-dione with tert-butoxycarbonyl chloride followed by reduction with sodium borohydride and subsequent hydrolysis to yield the final product.", "Starting Materials": ["1-azetidin-3-ylpyridine-2,6-dione", "tert-butoxycarbonyl chloride", "sodium borohydride", "hydrochloric acid", "water"], "Reaction": ["Step 1: Dissolve 1-azetidin-3-ylpyridine-2,6-dione in dry dichloromethane and add tert-butoxycarbonyl chloride. Stir the mixture at room temperature for 2 hours.", "Step 2: Add sodium borohydride to the reaction mixture and stir for 1 hour.", "Step 3: Add hydrochloric acid to the reaction mixture to quench the excess sodium borohydride.", "Step 4: Extract the product with dichloromethane and wash with water.", "Step 5: Hydrolyze the tert-butoxycarbonyl group by adding hydrochloric acid and heating the mixture at reflux for 2 hours.", "Step 6: Cool the mixture and extract the product with dichloromethane.", "Step 7: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the final product."] }

CAS RN

2355218-15-2

Product Name

1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Molecular Formula

C14H18N2O5

Molecular Weight

294.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.